Cas no 1552995-66-0 (1-(3-chloro-2-fluorophenyl)cyclohexylmethanamine)

• Product Name: 1-(3-chloro-2-fluorophenyl)cyclohexylmethanamine
• CAS No: 1552995-66-0
• MF: C₁₃H₁₇ClFN
• MW: 241.732186079025
• CID: 6329631
• PubChem ID: 82803482
• Update Time: 2025-11-05

1-(3-chloro-2-fluorophenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-fluorophenyl)cyclohexylmethanamine
• AKOS021121909
• EN300-1966554
• [1-(3-chloro-2-fluorophenyl)cyclohexyl]methanamine
• 1552995-66-0

• Inchi： 1S/C13H17ClFN/c14-11-6-4-5-10(12(11)15)13(9-16)7-2-1-3-8-13/h4-6H,1-3,7-9,16H2
• InChI Key： YUVNZBIOQDIMGW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 241.1033554g/mol
• Monoisotopic Mass: 241.1033554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-chloro-2-fluorophenyl)cyclohexylmethanamine

1-(3-Chloro-2-fluorophenyl)cyclohexylmethanamine: An Overview of CAS No. 1552995-66-0

1-(3-Chloro-2-fluorophenyl)cyclohexylmethanamine, with the CAS number 1552995-66-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyclohexyl ring and a substituted phenyl group. The presence of chlorine and fluorine atoms in the phenyl ring imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical formula of 1-(3-chloro-2-fluorophenyl)cyclohexylmethanamine is C₁₃H₁₆ClFN, and its molecular weight is approximately 247.72 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 3-chloro-2-fluorobenzaldehyde with cyclohexylmethylamine, followed by reduction to form the final amine product. The synthesis route can be optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical research.

In recent years, 1-(3-chloro-2-fluorophenyl)cyclohexylmethanamine has been studied for its potential therapeutic applications. One of the key areas of interest is its activity as a ligand for various receptors, particularly those involved in the central nervous system (CNS). Research has shown that this compound can interact with serotonin receptors, specifically the 5-HT_2A receptor, which plays a critical role in modulating mood and cognitive functions. This interaction has led to investigations into its potential use as an antidepressant or anxiolytic agent.

Beyond its receptor interactions, 1-(3-chloro-2-fluorophenyl)cyclohexylmethanamine has also been evaluated for its neuroprotective properties. Studies have demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that the compound may have potential as a neuroprotective agent, although further research is needed to confirm these effects in vivo.

The pharmacokinetic properties of 1-(3-chloro-2-fluorophenyl)cyclohexylmethanamine have also been investigated to understand its behavior in biological systems. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. Additionally, the compound exhibits low toxicity in animal models, making it a promising candidate for further clinical evaluation.

In the context of drug discovery, 1-(3-chloro-2-fluorophenyl)cyclohexylmethanamine serves as a valuable lead compound for structure-activity relationship (SAR) studies. By modifying the substituents on the phenyl ring or the cyclohexyl moiety, researchers can explore how these changes affect the compound's biological activity and pharmacological properties. This approach has led to the identification of several analogs with enhanced potency and selectivity, paving the way for the development of more effective therapeutic agents.

Clinical trials are currently underway to assess the safety and efficacy of 1-(3-chloro-2-fluorophenyl)cyclohexylmethanamine in treating various conditions. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. However, larger-scale trials are necessary to fully evaluate its potential as a treatment option.

In conclusion, 1-(3-chloro-2-fluorophenyl)cyclohexylmethanamine (CAS No. 1552995-66-0) is a promising compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.